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Compound of Interest

Compound Name: Pigment Red 177

Cat. No.: B1361050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 65300, widely known as Pigment Red 177, is a high-performance anthraquinone pigment

prized for its vibrant bluish-red hue and exceptional durability.[1] Its primary applications are in

demanding industrial sectors such as automotive coatings, high-quality industrial paints,

plastics, and specialized printing inks, where its superior lightfastness, weather resistance, and

thermal stability are highly valued.[2][3] While its industrial applications are well-documented,

recent research has begun to explore its biological interactions, revealing potential endocrine-

disrupting effects. This guide provides a comprehensive technical overview of its chemical

structure, physicochemical properties, synthesis, and known biological activities, tailored for a

scientific audience.

Chemical Identity
Chemical Name: 4,4'-diamino-[1,1'-bianthracene]-9,9',10,10'-tetraone

C.I. Name: C.I. Pigment Red 177

C.I. Number: 65300

CAS Number: 4051-63-2

Molecular Formula: C₂₈H₁₆N₂O₄
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Molecular Weight: 444.44 g/mol

Chemical Structure:

SMILES:Nc1ccc(-c2ccc(N)c3c2C(=O)c2ccccc2C3=O)c2c1C(=O)c1ccccc1C2=O

InChI:InChI=1S/C28H16N2O4/c29-19-11-9-13(21-23(19)27(33)17-7-3-1-5-

15(17)25(21)31)14-10-12-20(30)24-22(14)26(32)16-6-2-4-8-18(16)28(24)34/h1-12H,29-

30H2

Physicochemical Properties
The robust performance of Pigment Red 177 stems from its inherent chemical and physical

stability.[4] It is characterized by its high resistance to heat, solvents, acids, and alkalis.[4]

Table 1: General Physicochemical Properties of C.I.
65300

Property Value Reference(s)

Physical Form Red powder [5]

Melting Point 356-358 °C [6]

Density 1.488 g/cm³ [6]

Water Solubility 25 µg/L at 20-23 °C [7]

Table 2: Resistance and Fastness Properties of C.I.
65300
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Property Rating/Value Reference(s)

Heat Resistance 300 °C [6]

Light Fastness (1-8 scale) 8 [5]

Acid Resistance (1-5 scale) 5 [5]

Alkali Resistance (1-5 scale) 5 [5]

Alcohol Resistance (1-5 scale) 5 [5]

Xylene Resistance (1-5 scale) 4-5 [5]

Ethyl Acetate Resistance (1-5

scale)
4-5 [5]

Experimental Protocols
Laboratory Synthesis of C.I. 65300
The synthesis of Pigment Red 177 can be achieved through the desulfonation of 4,4'-diamino-

1,1'-dianthraquinone-3,3'-disulfonic acid (DAS) in an ionic liquid medium. This method offers a

more environmentally benign alternative to traditional processes that use large quantities of

sulfuric acid.[8]

Materials:

4,4'-diamino-1,1'-dianthraquinone-3,3'-disulfonic acid (DAS)

1-butyl-3-methylimidazolium tetrafluoroborate (BSMTF) or a similar ionic liquid

Methanol

Four-neck flask (300 mL)

Oil bath with heating and stirring capabilities

Filtration apparatus

Drying oven
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Procedure:

Combine 5 g of DAS and 30 g of BSMTF ionic liquid in a 300 mL four-neck flask. The weight

ratio of ionic liquid to DAS should be approximately 6:1.[9]

Place the flask in an oil bath and begin stirring. Heat the mixture to 140 °C.[9]

Maintain the reaction at 140 °C for 11 hours.[9]

After the reaction period, cool the mixture to below 50 °C.

Add 200 g of methanol to the cooled reaction mixture to precipitate the Pigment Red 177.[9]

Stir the diluted mixture to ensure complete precipitation.

Isolate the solid product by suction filtration.

Wash the filter cake with methanol to remove any residual ionic liquid and impurities.

Dry the filter cake in an oven at 80 °C for 12 hours to obtain the final Pigment Red 177
product.[9]

This process typically yields the product in high purity and with a yield of over 95%.[8]

Biological Activity and Signaling Pathways
While primarily considered for its physical properties as a pigment, recent in vitro studies have

indicated that C.I. 65300 can interact with biological systems.

Endocrine Disruption: Anti-Androgenic Effects
A study investigating the endocrine-disrupting effects of 24 colorants used in food contact

materials identified C.I. Pigment Red 177 as having anti-androgenic properties.[10]

Experimental Methodology:

Assay: An in vitro dual-luciferase reporter gene assay was used to evaluate the estrogenic,

anti-estrogenic, androgenic, and anti-androgenic activities of the colorants.[10]
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Cell Line: The specific cell line used for the androgen receptor-mediated signaling was not

explicitly stated in the abstract but is a standard method in this type of assay.

Results: C.I. Pigment Red 177 demonstrated no estrogenic, anti-estrogenic, or androgenic

activity. However, it did elicit a significant anti-androgenic effect, with a 20% relative inhibitory

concentration (RIC₂₀) of 13.08 µg/mL.[10]

Signaling Pathway Interaction:

The observed anti-androgenic activity suggests that C.I. 65300 can interfere with the androgen

receptor signaling pathway. The mechanism of this interaction was further explored using

molecular docking simulations, which indicated a strong binding affinity between Pigment Red
177 and the human androgen receptor.[10] This interaction likely inhibits the binding of natural

androgens to the receptor, thereby disrupting the downstream signaling cascade.
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Caption: C.I. 65300's anti-androgenic effect via androgen receptor binding.

Experimental and Industrial Workflows
Synthesis and Purification Workflow
The laboratory synthesis of C.I. 65300 involves a multi-step process from the starting material

to the final purified pigment.
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Caption: Laboratory synthesis workflow for C.I. 65300.
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Quality Control Workflow for Industrial Applications
For applications in coatings and plastics, the quality of Pigment Red 177 is paramount. A

typical quality control workflow ensures consistency and performance.
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Caption: Quality control workflow for Pigment Red 177 in industrial use.
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Conclusion
C.I. 65300 (Pigment Red 177) is a chemically robust and high-performance pigment with well-

defined physicochemical properties that make it suitable for a range of demanding industrial

applications. While it has a low acute toxicity profile, emerging research has identified a

potential for this compound to act as an endocrine disruptor by exhibiting anti-androgenic

activity, likely through direct interaction with the androgen receptor. This highlights the

importance of continued toxicological and mechanistic studies, even for compounds with a long

history of industrial use. The provided synthesis protocol offers a modern, more sustainable

route for laboratory-scale production, enabling further research into both its material science

applications and its biological interactions. This guide serves as a foundational resource for

scientists and researchers interested in the multifaceted nature of C.I. 65300.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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